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Compound of Interest

Compound Name: 3-Amino-5-methoxybenzonitrile

Cat. No.: B1278192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Amino-5-methoxybenzonitrile, alongside a plausible synthetic route and an
exploration of its relevance in medicinal chemistry and organic synthesis.

Chemical Identity and Properties

3-Amino-5-methoxybenzonitrile is a substituted aromatic nitrile possessing amino and
methoxy functional groups. Its formal IUPAC name is 3-amino-5-methoxybenzonitrile.[1]
While specific synonyms are not widely documented, it belongs to the broader class of
aminobenzonitriles and anisonitriles.

Physicochemical Properties

Quantitative experimental data for 3-Amino-5-methoxybenzonitrile is not extensively
available in peer-reviewed literature. The table below summarizes its known identifiers and
physical state, along with predicted computational data and experimental data for the closely
related compound, 3-methoxybenzonitrile, for comparative purposes.
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3-Amino-5- 3-methoxybenzonitrile (for
Property o .

methoxybenzonitrile comparison)
CAS Number 269411-71-4[2] 1527-89-5[3]
Molecular Formula CsHsN20[2] CsH7NOJ3]
Molecular Weight 148.17 g/mol [2] 133.15 g/mol [3]
Physical Form Solid Clear, colorless liquid[4]
Melting Point Data not available 23 °C[4]

N _ _ 233 °C (at 760 mmHg); 111-
Boiling Point Data not available
112 °C (at 13 mmHg)

Density Data not available 1.089 g/mL at 25 °C
Solubility Data not available Slightly soluble in water[4]

Storage Conditions

Store at 2-8°C; Protected from
light; Argon charged[2]

N/A

Predicted XlogP

0.9[1]

1.4[3]

Monoisotopic Mass

148.06366 Da][1]

133.052764 g/mol [3]

Spectral Data

While specific spectra for 3-Amino-5-methoxybenzonitrile are not publicly available in
databases, chemical suppliers like ChemicalBook indicate the availability of H NMR, IR, and
mass spectra.[5] For reference, the spectral data for the related compound, 3-
methoxybenzonitrile, is well-documented and can provide expected regions for key functional
group signals.[3][6]

Synthesis and Reactivity

A specific, detailed experimental protocol for the synthesis of 3-Amino-5-methoxybenzonitrile
is not readily found in published literature. However, a plausible synthetic route can be
proposed based on standard organic chemistry transformations and published methods for
analogous compounds.
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Proposed Experimental Protocol: Synthesis via Nitration
and Reduction

A common strategy for introducing an amino group to an aromatic ring is through the nitration
of a precursor followed by the reduction of the nitro group.

Step 1: Nitration of 3-methoxybenzonitrile

A solution of 3-methoxybenzonitrile in a strong acid, such as sulfuric acid, is cooled to 0-5°C. A
nitrating agent, typically a mixture of nitric acid and sulfuric acid, is added dropwise while
maintaining the low temperature to control the reaction and regioselectivity. The reaction
mixture is then stirred for a specified time before being carefully quenched by pouring it onto
ice. The resulting nitro-substituted benzonitrile is then isolated by filtration.

Step 2: Reduction of the Nitro Group

The isolated 3-methoxy-X-nitrobenzonitrile (where X indicates the position of nitration) is then
reduced to the corresponding amine. A common method for this transformation is the use of a
metal catalyst, such as palladium on carbon (Pd/C), in the presence of hydrogen gas.
Alternatively, metal-acid systems like tin(Il) chloride in hydrochloric acid can be employed.[7]
Following the reduction, an aqueous workup and extraction, followed by purification via
chromatography or recrystallization, would yield 3-Amino-5-methoxybenzonitrile.

Proposed Synthesis of 3-Amino-5-methoxybenzonitrile

Nitration (HNOs3, H2S0a)

3-Methoxybenzonitrile

\ Reduction (e.g., Hz, Pd/C or SnClz, HCl) (
3-Methoxy-X-nitrobenzonitriIe) >k3-Amino-5-meth0xybenzonitrile

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-Amino-5-methoxybenzonitrile.

Applications in Research and Development
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Aminobenzonitrile derivatives are valuable intermediates in the synthesis of a wide range of
biologically active molecules and functional materials.

Role as a Synthetic Building Block

The unique arrangement of the amino, methoxy, and nitrile functional groups on the aromatic
ring of 3-Amino-5-methoxybenzonitrile makes it a versatile precursor for constructing more
complex molecular architectures.

» Heterocyclic Chemistry: The amino and nitrile groups can patrticipate in cyclization reactions
to form various nitrogen-containing heterocycles, which are core structures in many
pharmaceuticals.[8]

e Pharmaceutical and Agrochemical Synthesis: This compound serves as a key building block
for creating novel therapeutic agents and active ingredients for crop protection.[9][10] For
instance, related aminobenzonitriles are precursors in the synthesis of kinase inhibitors like
Gefitinib and Bosutinib.[11][12]

e Dye and Pigment Industry: The aromatic nature and functional groups of aminobenzonitriles
also make them useful intermediates in the production of specialty dyes and pigments.[8]

Potential in Medicinal Chemistry

While there is no specific biological activity reported for 3-Amino-5-methoxybenzonitrile itself,
its structural motifs are present in molecules with known pharmacological properties. The
development of substituted aminobenzonitriles is an active area of research in the pursuit of
new therapeutics, particularly in the area of kinase inhibitors for oncology.
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Synthetic Applications
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Caption: Potential applications of 3-Amino-5-methoxybenzonitrile as a versatile chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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